Cas no 1250884-00-4 ((S)-tert-Butyl 2-amino-2-phenylacetate HCl)

(S)-tert-Butyl 2-amino-2-phenylacetate HCl structure
1250884-00-4 structure
Product Name:(S)-tert-Butyl 2-amino-2-phenylacetate HCl
CAS No:1250884-00-4
MF:C13H24N2O3
MW:256.341263771057
CID:3158674
PubChem ID:71305877
Update Time:2025-04-21

(S)-tert-Butyl 2-amino-2-phenylacetate HCl Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-amino-2-phenylacetate HCl
    • cis-tert-Butyl3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
    • cis-tert-Butyl 3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
    • 1250884-00-4
    • Inchi: 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-5-4-9-8-17-11(6-14)10(9)7-15/h9-11H,4-8,14H2,1-3H3/t9-,10-,11?/m0/s1
    • InChI Key: HLBMPIBPEUZPJQ-QRHSGQBVSA-N
    • SMILES: O1C[C@@H]2CCN(C(=O)OC(C)(C)C)C[C@@H]2C1CN

Computed Properties

  • Exact Mass: 256.17869263Da
  • Monoisotopic Mass: 256.17869263Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.8Ų
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